Cas no 1164496-14-3 (2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• CAS No: 1164496-14-3
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• CID: 6563835
• PubChem ID: 6286181
• Update Time: 2025-11-01

2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• HMS2583P19
• SMR000259365
• 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• MLS000390101
• Z44320184
• MLS000390101-02
• EN300-26579351
• AKOS000993673
• CHEMBL1365557
• 1164496-14-3
• HMS1725I20

• Inchi： 1S/C18H22N2OS/c1-13-5-3-4-6-17(13)20-18(21)15(12-19)11-14-7-9-16(22-2)10-8-14/h7-11,13,17H,3-6H2,1-2H3,(H,20,21)/b15-11+
• InChI Key： JUWXHHRBDALIPT-RVDMUPIBSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C(\C#N)/C(NC1CCCCC1C)=O

Computed Properties

• Exact Mass: 314.14528450g/mol
• Monoisotopic Mass: 314.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

Professional Introduction to Compound with CAS No. 1164496-14-3 and Product Name: 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

The compound identified by the CAS number 1164496-14-3 and the product name 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in modulating biological pathways and its structural features that align with emerging trends in drug design.

At the core of this compound's significance lies its molecular architecture, which integrates several key pharmacophoric elements. The presence of a cyano group, a methylsulfanyl substituent, and a cyclohexyl moiety contributes to its unique physicochemical properties. These structural components not only influence the compound's solubility and bioavailability but also play a crucial role in its interaction with biological targets. Specifically, the cyano group is known to enhance binding affinity by participating in hydrogen bonding or dipole-dipole interactions, while the methylsulfanyl group can contribute to lipophilicity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide may interact with enzymes or receptors involved in inflammatory pathways. This hypothesis is supported by experimental data indicating that structurally similar compounds exhibit anti-inflammatory effects in preclinical models. The cyclohexyl ring, in particular, is often associated with improved pharmacokinetic profiles due to its ability to reduce metabolic clearance rates.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique combination of functional groups in this compound makes it a promising candidate for targeting PPIs, which are notoriously difficult to inhibit with traditional small-molecule drugs. The methylsulfanyl group, for instance, has been shown to stabilize protein conformations, potentially disrupting aberrant interactions that underlie various diseases.

Furthermore, the compound's structural features align with recent trends in medicinal chemistry aimed at improving drug-like properties such as oral bioavailability and selectivity. The use of bulky substituents like the cyclohexyl group can enhance binding selectivity by sterically hindering off-target interactions. Simultaneously, the electron-withdrawing nature of the cyano group can modulate electronic distributions across the molecule, influencing both potency and selectivity.

Preclinical studies have begun to explore the pharmacological potential of this compound. Initial findings suggest that it exhibits moderate efficacy in models of inflammation and pain sensitivity. The mechanism of action appears to involve inhibition of specific enzyme cascades involved in pro-inflammatory responses. Notably, the compound demonstrates selectivity over related targets, minimizing potential side effects associated with broader inhibition.

The synthesis of this compound presents an interesting challenge due to its multi-functionalized structure. Advanced synthetic methodologies have been employed to construct the core scaffold while introducing the necessary substituents with high regioselectivity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in establishing the carbon-carbon bonds critical to its structure. Additionally, protecting group strategies have been essential in ensuring functional group compatibility during multi-step synthesis.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current regulatory frameworks emphasize thorough characterization of pharmacokinetic and toxicological profiles. The structural complexity of this compound necessitates comprehensive analytical techniques for characterization, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The development pipeline for this compound is still in early stages, but preliminary results are encouraging enough to warrant further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress by leveraging complementary expertise in synthetic chemistry, pharmacology, and drug development technologies. The integration of machine learning tools for predicting drug properties is also expected to play a pivotal role in optimizing lead compounds like this one.

In conclusion,2-cyano-N-(2-methylcyclohexyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide, identified by CAS No. 1164496-14-3, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive subject for detailed study aimed at developing novel therapeutic agents. As research continues to uncover new applications for such compounds, it will be essential to maintain rigorous standards for synthesis, characterization, and evaluation to ensure their safe and effective translation into clinical use.